Cas no 76634-96-3 (N-Formyl-13-dihydrocarminomycin)

• Product Name: N-Formyl-13-dihydrocarminomycin
• CAS No: 76634-96-3
• MF: C₂₇H₂₉NO₁₁
• MW: 543.519268751144
• CID: 564500
• Update Time: 2024-03-01

N-Formyl-13-dihydrocarminomycin Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,7,8,9,10-tetrahydro-1,6,8,11-tetrahydroxy-8-(1-hydroxyethyl)-10-[[2,3,6-trideoxy-3-(formylamino)-a-L-lyxo-hexopyranosyl]oxy]-,(8S-cis)- (9CI)
• N-formyl-13-dihydrocarminomycin
• N-Formyl-13-dihydrocarminomycin

• Inchi： 1S/C27H29NO11/c1-10-22(32)14(28-9-29)6-17(38-10)39-16-8-27(37,11(2)30)7-13-19(16)26(36)21-20(24(13)34)23(33)12-4-3-5-15(31)18(12)25(21)35/h3-5,9-11,14,16-17,22,30-32,34,36-37H,6-8H2,1-2H3,(H,28,29)
• InChI Key： HWGIRYDJVNUXEB-UHFFFAOYSA-N
• SMILES： O(C1CC(C(C(C)O1)O)NC=O)C1C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2CC(C(C)O)(C1)O)O)=O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 964
• XLogP3: 1.7
• Topological Polar Surface Area: 203

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines